3-[[(7R,10R,13S,17S)-17-(2-Hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
3-[[(7R,10R,13S,17S)-17-(2-Hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
Brand Name:
Vulcanchem
CAS No.:
121748-46-7
VCID:
VC0054835
InChI:
InChI=1S/C24H34O5S/c1-23-8-5-15(26)11-14(23)12-20(30-10-7-21(28)29)22-17-4-3-16(19(27)13-25)24(17,2)9-6-18(22)23/h11,16-18,20,22,25H,3-10,12-13H2,1-2H3,(H,28,29)/t16-,17?,18?,20-,22?,23+,24-/m1/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O
Molecular Formula:
C24H34O5S
Molecular Weight:
434.6 g/mol
3-[[(7R,10R,13S,17S)-17-(2-Hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid
CAS No.: 121748-46-7
Main Products
VCID: VC0054835
Molecular Formula: C24H34O5S
Molecular Weight: 434.6 g/mol
![3-[[(7R,10R,13S,17S)-17-(2-Hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid - 121748-46-7](/images/no_structure.jpg)
| CAS No. | 121748-46-7 |
|---|---|
| Product Name | 3-[[(7R,10R,13S,17S)-17-(2-Hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid |
| Molecular Formula | C24H34O5S |
| Molecular Weight | 434.6 g/mol |
| IUPAC Name | 3-[[(7R,10R,13S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-yl]sulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C24H34O5S/c1-23-8-5-15(26)11-14(23)12-20(30-10-7-21(28)29)22-17-4-3-16(19(27)13-25)24(17,2)9-6-18(22)23/h11,16-18,20,22,25H,3-10,12-13H2,1-2H3,(H,28,29)/t16-,17?,18?,20-,22?,23+,24-/m1/s1 |
| Standard InChIKey | ZHFOMNGXYBGRRA-WMCNZFQOSA-N |
| Isomeric SMILES | C[C@]12CCC3C(C1CC[C@@H]2C(=O)CO)[C@@H](CC4=CC(=O)CC[C@]34C)SCCC(=O)O |
| SMILES | CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)CO)C(CC4=CC(=O)CCC34C)SCCC(=O)O |
| Synonyms | 7-mercaptopropionyldeoxycorticosterone 7-MP-DOC deoxycorticosterone-7-mercaptopropionic acid desoxycorticosterone-7-mercaptopropionic acid |
| PubChem Compound | 195344 |
| Last Modified | Nov 11 2021 |
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